Cas no 866323-90-2 (2-Propenoic acid, 3-[4-[(phenylamino)sulfonyl]phenyl]-, (2E)-)

2-Propenoic acid, 3-[4-[(phenylamino)sulfonyl]phenyl]-, (2E)- structure
866323-90-2 structure
Product Name:2-Propenoic acid, 3-[4-[(phenylamino)sulfonyl]phenyl]-, (2E)-
CAS No:866323-90-2
MF:C15H13NO4S
MW:303.33302283287
CID:1854379
PubChem ID:22492428
Update Time:2025-04-21

2-Propenoic acid, 3-[4-[(phenylamino)sulfonyl]phenyl]-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-[4-[(phenylamino)sulfonyl]phenyl]-, (2E)-
    • (2E)-3-[4-[(Phenylamino)sulfonyl]phenyl]-2-propenoic acid
    • 866323-90-2
    • AKOS008941681
    • SCHEMBL1403082
    • DTXSID401195602
    • Inchi: 1S/C15H13NO4S/c17-15(18)11-8-12-6-9-14(10-7-12)21(19,20)16-13-4-2-1-3-5-13/h1-11,16H,(H,17,18)/b11-8+
    • InChI Key: WMXBMYISRCMPQZ-DHZHZOJOSA-N
    • SMILES: S(C1C=CC(/C=C/C(=O)O)=CC=1)(NC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 303.05652907Da
  • Monoisotopic Mass: 303.05652907Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 91.9Ų
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